Cas no 6337-57-1 ( )

• Product Name: &nbsp
• CAS No: 6337-57-1
• MF: C₁₉H₂₀O₄Th
• MW: 544.397807121277
• CID: 960011
• PubChem ID: 54605495
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[4-[3-[4-(carboxymethyl)phenyl]propyl]phenyl]acetic acid,thorium
• NSC37521
• NSC-37521
• 2,2'-[Propane-1,3-diyldi(4,1-phenylene)]diacetic acid--thorium (1/1)
• DS-003866
• 2-[4-[3-[4-(carboxymethyl)phenyl]propyl]phenyl]acetic acid
• 6337-57-1
• DTXSID80714057
•  

• Inchi： 1S/C19H20O4.Th/c20-18(21)12-16-8-4-14(5-9-16)2-1-3-15-6-10-17(11-7-15)13-19(22)23;/h4-11H,1-3,12-13H2,(H,20,21)(H,22,23);
• InChI Key： QRNNRDALGLRZLI-UHFFFAOYSA-N
• SMILES： [Th].OC(CC1C=CC(=CC=1)CCCC1C=CC(CC(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 312.1362
• Monoisotopic Mass: 544.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.228
• Boiling Point: 518.1°C at 760 mmHg
• Flash Point: 281.2°C
• Refractive Index: 1.601
• PSA: 74.6
• LogP: 3.11610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids